Cas no 834905-95-2 (2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl-)

• Product name: 2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl-
• CAS No: 834905-95-2
• MF: C₁₁H₂₀O₂
• MW: 184.2753
• CID: 670141
• PubChem ID: 11564585

2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-cyclohexyl-4-hydroxy-3-methyl-
• 3-cyclohexyl-4-hydroxy-3-methylbutan-2-one
• 834905-95-2
• DTXSID90468650

• Inchi： InChI=1S/C11H20O2/c1-9(13)11(2,8-12)10-6-4-3-5-7-10/h10,12H,3-8H2,1-2H3
• InChI Key： ADMCJKZKXFSCHS-UHFFFAOYSA-N
• SMILES： CC(=O)C(C)(CO)C1CCCCC1

Computed Properties

• Exact Mass: 184.146329876g/mol
• Monoisotopic Mass: 184.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3Ų
• XLogP3: 2.3